Cas no 2245109-85-5 (methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)bicyclo[2.2.2]octane-1-carboxylate)

• Product Name: methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)bicyclo[2.2.2]octane-1-carboxylate
• CAS No: 2245109-85-5
• MF: C₁₆H₂₇BO₄
• MW: 294.1942
• MDL: MFCD31705922
• CID: 5084437
• PubChem ID: 135396945
• Update Time: 2024-11-08

methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)bicyclo[2.2.2]octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• AT20525
• methyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)bicyclo[2.2.2]octane-1-carboxylate
• METHYL 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BICYCLO[2.2.2]OCTANE-1-CARBOXYLATE
• Z3153437655
• 4-(Methoxycarbonyl)bicyclo[2.2.2]octane-1-boronic Acid Pinanol Ester
• methyl4-(tetramethyl-1,3,2-dioxaborolan-2-yl)bicyclo[2.2.2]octane-1-carboxylate
• 1-Methoxycarbonylbicyclo[2.2.2]octane-4-boronic Acid Pinacol Ester
• EN300-22931189
• PS-20751
• SY324262
• 2245109-85-5
• MFCD31705922
• methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)bicyclo[2.2.2]octane-1-carboxylate

• MDL： MFCD31705922
• Inchi： 1S/C16H27BO4/c1-13(2)14(3,4)21-17(20-13)16-9-6-15(7-10-16,8-11-16)12(18)19-5/h6-11H2,1-5H3
• InChI Key： ROEOLPDHZIGRCS-UHFFFAOYSA-N
• SMILES： O1B(C23C([H])([H])C([H])([H])C(C(=O)OC([H])([H])[H])(C([H])([H])C2([H])[H])C([H])([H])C3([H])[H])OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 294.2002395g/mol
• Monoisotopic Mass: 294.2002395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8